Cas no 1249279-41-1 (1-(2-fluorophenyl)-4-methylpentan-1-amine)

• Product Name: 1-(2-fluorophenyl)-4-methylpentan-1-amine
• CAS No: 1249279-41-1
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• MDL: MFCD16779337
• CID: 5167775
• PubChem ID: 62502300
• Update Time: 2025-11-01

1-(2-fluorophenyl)-4-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-methylpentan-1-amine
• Benzenemethanamine, 2-fluoro-α-(3-methylbutyl)-

• MDL： MFCD16779337
• Inchi： 1S/C12H18FN/c1-9(2)7-8-12(14)10-5-3-4-6-11(10)13/h3-6,9,12H,7-8,14H2,1-2H3
• InChI Key： GZAYIUATFJQBKR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• XLogP3: 3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)-4-methylpentan-1-amine

Compound CAS No. 1249279-41-1: 1-(2-fluorophenyl)-4-methylpentan-1-amine

Introduction to CAS No. 1249279-41-1

The compound CAS No. 1249279-41-1, also known as 1-(2-fluorophenyl)-4-methylpentan-1-amine, is a significant organic compound with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a branched aliphatic amine moiety, making it highly versatile for various chemical reactions and biological interactions.

Chemical Structure and Properties

The molecular structure of CAS No. 1249279-41-1 consists of a fluorine-substituted phenyl ring attached to a pentanamine backbone with a methyl branch at the fourth carbon position. This arrangement imparts the compound with distinct physical and chemical properties, including moderate solubility in organic solvents and the ability to form hydrogen bonds due to the presence of the amine group.

Synthesis and Applications

The synthesis of CAS No. 1249279-41-1 typically involves multi-step organic reactions, often utilizing reductive amination or nucleophilic substitution strategies to assemble the desired structure. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound.

Biological Activity and Research Insights

Recent studies have highlighted the potential of CAS No. 1249279-41-1 as a lead compound in drug discovery programs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. Its ability to modulate key cellular pathways has been extensively investigated using advanced biochemical assays and computational modeling techniques.

Structural Modifications and Analog Design

Building on the success of CAS No. 1249279-41-1, researchers have explored numerous structural analogs to optimize pharmacokinetic properties and enhance bioavailability. These efforts have led to the development of novel derivatives with improved potency and selectivity for specific biological targets.

Conclusion and Future Directions

In conclusion, CAS No. 1249279-41-1 (1-(2-fluorophenyl)-4-methylpentan-1-amine) stands as a pivotal molecule in contemporary chemical research, offering vast opportunities for innovation across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.